1,4-oxazepines
1,4-Oxazepines are a class of heterocyclic compounds characterized by their five-membered ring structure containing three carbon atoms and one each of nitrogen and oxygen atoms. These compounds have found extensive application in the pharmaceutical industry due to their diverse biological activities and potential therapeutic benefits.
Structurally, 1,4-oxazepines exhibit unique electronic properties that make them valuable intermediates for synthesizing various bioactive molecules. Their amide and amine functionalities enable versatile chemical modifications, which can be exploited to design drugs with improved efficacy and selectivity.
In terms of biological activity, these compounds have been reported to possess a wide range of pharmacological effects, including anti-inflammatory, antimicrobial, anticonvulsant, and anticancer properties. The specific mechanisms of action vary depending on the particular substituents present in the molecule.
Research into 1,4-oxazepines continues to explore their potential as novel therapeutics, with ongoing studies focusing on optimizing their structure-activity relationships for enhanced medicinal applications.

Structure | Chemical Name | CAS | MF |
---|---|---|---|
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(R)-7-methyl-1,4-oxazepane hydrochloride | 1393733-33-9 | C6H13NO |
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4-[(tert-butoxy)carbonyl]-1,4-oxazepane-2-carboxylic acid | 1141669-61-5 | C11H19NO5 |
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tert-Butyl 6-amino-1,4-oxazepane-4-carboxylate oxalate | 1170390-55-2 | C10H20N2O3.C2H2O4 |
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3-Methyl-1,4-oxazepane hydrochloride | 2763754-85-2 | C6H14ClNO |
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2,7-dimethyl-1,4-oxazepan-5-one | 10341-27-2 | C7H13NO2 |
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6-oxa-3-azabicyclo[3.2.1]octan-8-one;hydrochloride | 1408075-04-6 | C6H10ClNO2 |
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2,2-dimethyl-1,4-oxazepane | 933689-12-4 | C7H15NO |
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5-Phenyl-1,4-oxazepane | 933705-70-5 | C11H15NO |
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1-(6-cyclobutyl-1,4-oxazepan-4-yl)prop-2-en-1-one | 2194089-52-4 | C12H19NO2 |
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1-(1,4-oxazepan-4-yl)ethan-1-one | 1343066-95-4 | C7H13NO2 |
Related Literature
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Rola Mouawia,Ahmad Mehdi,Catherine Reyé,Robert Corriu New J. Chem., 2006,30, 1077-1082
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Kinga I. Leszczyńska,Peter Deglmann,Carsten Präsang,Volker Huch,Michael Zimmer,David Schweinfurth,David Scheschkewitz Dalton Trans., 2020,49, 13218-13225
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Tao Tang,Hong Chi,Tingting Lin Phys. Chem. Chem. Phys., 2014,16, 20221-20227
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Richard Burke,David P. Giedroc Metallomics, 2016,8, 810-812
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Martin Søndergaard,Mogens Christensen,Lasse Bjerg,Kasper A. Borup,Peijie Sun,Frank Steglich,Bo B. Iversen Dalton Trans., 2012,41, 1278-1283
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Zhiping Yin,Zechao Wang,Xiao-Feng Wu Org. Biomol. Chem., 2018,16, 3707-3710
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Xinrong Teng,Hongting Pu,Helmuth Möhwald,Jinyu Sui Nanoscale, 2010,2, 2150-2159
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